Cas no 1261739-08-5 (8-(Hydroxymethyl)naphthalene-2-acetonitrile)

• Product Name: 8-(Hydroxymethyl)naphthalene-2-acetonitrile
• CAS No: 1261739-08-5
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 4935524
• Update Time: 2025-05-19

8-(Hydroxymethyl)naphthalene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 8-(Hydroxymethyl)naphthalene-2-acetonitrile

• Inchi： 1S/C13H11NO/c14-7-6-10-4-5-11-2-1-3-12(9-15)13(11)8-10/h1-5,8,15H,6,9H2
• InChI Key： RDPHCUSZZVTHEX-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C2C=CC(CC#N)=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 44

Additional information on 8-(Hydroxymethyl)naphthalene-2-acetonitrile

8-(Hydroxymethyl)naphthalene-2-acetonitrile: A Comprehensive Overview

8-(Hydroxymethyl)naphthalene-2-acetonitrile, identified by the CAS registry number 1261739-08-5, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a hydroxymethyl group and an acetonitrile moiety. The presence of these functional groups imparts the molecule with diverse chemical reactivity and biological activity, making it a valuable substrate for various applications.

The naphthalene core of 8-(Hydroxymethyl)naphthalene-2-acetonitrile serves as a rigid aromatic framework, which is often exploited in the design of π-conjugated systems. The hydroxymethyl group (-CH₂OH) at the 8-position introduces hydrophilic properties, enhancing the compound's solubility in polar solvents. Meanwhile, the acetonitrile group (-CN) at the 2-position contributes to electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in chemical transformations.

Recent studies have highlighted the potential of 8-(Hydroxymethyl)naphthalene-2-acetonitrile as a building block in drug discovery. Researchers have demonstrated that this compound can be effectively incorporated into bioactive molecules, such as kinase inhibitors and anti-inflammatory agents. Its ability to participate in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, has further expanded its utility in medicinal chemistry.

In addition to its role in pharmaceutical research, 8-(Hydroxymethyl)naphthalene-2-acetonitrile has found applications in materials science. The compound has been utilized as a precursor for the synthesis of advanced materials, such as conductive polymers and organic semiconductors. Its electronic properties make it an attractive candidate for use in optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 8-(Hydroxymethyl)naphthalene-2-acetonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyanation of an appropriately substituted naphthol derivative, followed by selective protection and deprotection steps to introduce the hydroxymethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound.

From an analytical standpoint, 8-(Hydroxymethyl)naphthalene-2-acetonitrile has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopy. These studies have provided valuable insights into the compound's electronic structure and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, 8-(Hydroxymethyl)naphthalene-2-acetonitrile stands out as a multifaceted organic compound with promising applications across diverse scientific disciplines. Its unique combination of structural features and functional groups positions it as a key player in contemporary research efforts aimed at developing innovative chemical solutions.